Cas no 70779-62-3 (4-Pteridinamine, 2-(methylthio)-)

• Product Name: 4-Pteridinamine, 2-(methylthio)-
• CAS No: 70779-62-3
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 4154184
• PubChem ID: 822263
• Update Time: 2025-04-24

4-Pteridinamine, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pteridinamine, 2-(methylthio)-
• 2-(METHYLSULFANYL)-4-PTERIDINAMINE
• 70779-62-3
• AB-323/13887400
• AKOS006278525
• 2-methylsulfanylpteridin-4-amine
• 2-(METHYLSULFANYL)PTERIDIN-4-AMINE
• 2-(Methylthio)pteridin-4-amine

• Inchi： 1S/C7H7N5S/c1-13-7-11-5(8)4-6(12-7)10-3-2-9-4/h2-3H,1H3,(H2,8,10,11,12)
• InChI Key： SSVJGRRULYHDNM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C(N=CC=N2)=N1)N

Computed Properties

• Exact Mass: 193.04221642Da
• Monoisotopic Mass: 193.04221642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų